Cas no 885520-81-0 (4-Amino-6-methylindole)

• Product name: 4-Amino-6-methylindole
• CAS No: 885520-81-0
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD07781469
• CID: 2115452
• PubChem ID: 24728765

4-Amino-6-methylindole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1H-Indol-4-amine
• 1H-Indol-4-amine, 6-methyl-
• CS-0367329
• SCHEMBL12013108
• AKOS006286880
• 885520-81-0
• MFCD07781469
• DTXSID701312483
• DA-36039
• 4-Amino-6-methylindole

• MDL： MFCD07781469
• Inchi： InChI=1S/C9H10N2/c1-6-4-8(10)7-2-3-11-9(7)5-6/h2-5,11H,10H2,1H3
• InChI Key： JGZBDXTVJJTZOR-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C=CNC2=C1)N

Computed Properties

• Exact Mass: 146.084398327Da
• Monoisotopic Mass: 146.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Amino-6-methylindole

Comprehensive Overview of 4-Amino-6-methylindole (CAS No. 885520-81-0): Properties, Applications, and Research Insights

4-Amino-6-methylindole (CAS No. 885520-81-0) is a specialized organic compound belonging to the indole derivatives family, which has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its amino and methyl functional groups attached to the indole core, serves as a versatile intermediate in synthetic chemistry. Its molecular structure (C₉H₁₀N₂) and unique properties make it valuable for designing novel bioactive molecules, particularly in drug discovery and material science.

Recent trends highlight growing interest in 4-Amino-6-methylindole due to its potential role in neurological research and cancer therapeutics. Researchers are exploring its derivatives as modulators of serotonin receptors, aligning with the surge in demand for neuroprotective agents and mood disorder treatments. Additionally, its heterocyclic framework is pivotal in developing fluorescent probes, a hot topic in bioimaging and diagnostic technologies.

The synthesis of 4-Amino-6-methylindole typically involves Fischer indole synthesis or palladium-catalyzed coupling, methods frequently searched by organic chemists. Its solubility in polar solvents and melting point range (often cited between 150–160°C) are critical parameters for laboratory applications. Users often query "how to purify 4-Amino-6-methylindole" or "safety precautions for handling indole derivatives," reflecting practical concerns in its use.

In the context of green chemistry, efforts to optimize the production of 4-Amino-6-methylindole using catalyst-free reactions or microwave-assisted synthesis are gaining traction. These approaches address environmental concerns while improving yield—a key focus in sustainable pharmaceutical manufacturing. The compound’s stability under ambient conditions also makes it a candidate for long-term storage, a feature valued in industrial settings.

From a commercial perspective, 4-Amino-6-methylindole is listed by suppliers specializing in fine chemicals and research reagents. Pricing trends correlate with purity grades (>98% HPLC), with demand driven by academic institutions and biotech startups. FAQs like "where to buy 885520-81-0" or "4-Amino-6-methylindole suppliers" dominate search engines, underscoring its niche market relevance.

Ongoing studies investigate the compound’s potential in optoelectronic materials, leveraging its electron-rich indole ring for OLED development—a trending topic in renewable energy circles. Furthermore, computational modeling of 4-Amino-6-methylindole derivatives aids in predicting ADMET properties, streamlining preclinical drug development workflows.

To conclude, 4-Amino-6-methylindole (CAS No. 885520-81-0) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability across pharmacology, materials science, and analytical chemistry ensures sustained scientific interest, while eco-friendly synthesis methods align with global sustainability goals. For researchers, staying updated on its patent landscape and regulatory status remains essential.